![molecular formula C10H12F2O B2916009 2-(2,4-Difluorophenyl)-2-methylpropan-1-ol CAS No. 1368926-75-3](/img/structure/B2916009.png)
2-(2,4-Difluorophenyl)-2-methylpropan-1-ol
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Overview
Description
“2-(2,4-Difluorophenyl)-2-methylpropan-1-ol” is a chemical compound. Its structure would likely contain a 2,4-difluorophenyl group attached to a 2-methylpropan-1-ol .
Synthesis Analysis
While specific synthesis methods for “2-(2,4-Difluorophenyl)-2-methylpropan-1-ol” were not found, a related compound, N-(2,4-Difluorophenyl)-2-fluorobenzamide, was synthesized from the condensation reaction of 2-fluorobenzoyl chloride with 2,4-difluoroaniline .
Molecular Structure Analysis
The molecular structure of a similar compound, N-(2,4-Difluorophenyl)-2-fluorobenzamide, was determined using single-crystal X-ray diffraction methods . The aromatic rings were effectively coplanar with an interplanar angle of 0.7(2)° .
Scientific Research Applications
Environmental Impact and Degradation
Studies have focused on the environmental fate, degradation, and toxicity of chemicals structurally related to 2-(2,4-Difluorophenyl)-2-methylpropan-1-ol, emphasizing the importance of understanding the environmental behavior of such compounds. Polyfluoroalkyl chemicals, which share some structural similarities with 2-(2,4-Difluorophenyl)-2-methylpropan-1-ol, are noted for their persistence and ubiquity in the environment, leading to significant regulatory and scientific interest in their environmental fate and effects. These compounds, due to their resistance to degradation and potential bioaccumulation, pose challenges for environmental management and require thorough investigation to assess their impact on ecosystems and human health (Liu & Avendaño, 2013).
Toxicity and Human Health Risks
The potential human health risks associated with exposure to per- and polyfluoroalkyl substances (PFAS), which are structurally related to 2-(2,4-Difluorophenyl)-2-methylpropan-1-ol, have been a focus of research. These compounds, including well-known examples like perfluorooctanoic acid (PFOA) and perfluorooctane sulfonate (PFOS), have been found in various environmental media and human tissues. Concerns over their persistence, bioaccumulation, and potential toxicity have led to a growing body of literature investigating their sources, fate, transport, and effects on human health and the environment (Wang et al., 2013).
Environmental Biodegradability and Remediation Efforts
The environmental persistence of fluorinated compounds similar to 2-(2,4-Difluorophenyl)-2-methylpropan-1-ol has led to research into their biodegradability and the development of remediation techniques. Studies have investigated microbial degradation pathways and the potential for reducing the environmental and health risks associated with these substances. Understanding the mechanisms of microbial degradation and identifying effective remediation strategies are crucial for managing the environmental impacts of these persistent chemicals (Liu & Avendaño, 2013).
Mechanism of Action
properties
IUPAC Name |
2-(2,4-difluorophenyl)-2-methylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2O/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5,13H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZSSJRRIBSNMOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C1=C(C=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Difluorophenyl)-2-methylpropan-1-ol | |
CAS RN |
1368926-75-3 |
Source
|
Record name | 2-(2,4-difluorophenyl)-2-methylpropan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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